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Compound of Interest

Mometasone Furoate EP Impurity

Compound Name:
F

Cat. No.: B13385922

Get Quote

Mometasone Furoate EP Impurity F, also known as 6-Oxo Mometasone Furoate, is a related

substance that can arise during the synthesis or degradation of the active pharmaceutical
ingredient (API).[1][2] While specific toxicity and ecotoxicity data for Impurity F are not readily
available, its structural similarity to the parent compound—a high-potency corticosteroid—
demands that it be handled with the same high degree of caution.[3]

The fundamental principle guiding its disposal is the precautionary principle. Given its
classification as a "pharmaceutical related compound of unknown potency,” it must be treated
as a potentially hazardous chemical waste.[4]
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Property Information Source

9,21-Dichloro-113-hydroxy-
) 16a-methyl-3,6,20-
Chemical Name _ _ [1]
trioxopregna-1,4-dien-17-yl

furan-2-carboxylate

CAS Number 1305334-30-8 [1]
Molecular Formula C27H28CI207 [11[2]
Appearance Off-White Solid [1]
Solubility Soluble in Methanol, DMSO [1]
Storage 2-8°C [1]

The Core Directive: Why Proper Disposal is Non-
Negotiable

Improper disposal of pharmaceutical waste, including impurities like Mometasone Furoate EP
Impurity F, poses significant risks to both public health and the environment.

e Environmental Contamination: Pharmaceuticals discharged into sewer systems or sent to
landfills can bypass conventional water treatment processes and contaminate surface and
groundwater.[5] These active compounds can disrupt aquatic ecosystems and persist in the
environment. The U.S. Environmental Protection Agency (EPA) and European regulatory
bodies strictly prohibit the disposal of hazardous pharmaceutical waste via sewers (a
practice known as "sewering").[5][6]

e Regulatory Compliance: In the United States, pharmaceutical waste is regulated by the EPA
under the Resource Conservation and Recovery Act (RCRA).[7] In Europe, the Waste
Framework Directive and guidelines from the European Medicines Agency (EMA) provide
the legal framework.[8] Failure to comply with these regulations can result in significant
penalties.

o Laboratory Safety: Establishing clear, safe disposal pathways prevents accidental exposure
to potent compounds and minimizes the risk of chemical reactions from improper waste

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.allmpus.com/mometasone-ep-impurity-f
https://www.allmpus.com/mometasone-ep-impurity-f
https://www.allmpus.com/mometasone-ep-impurity-f
https://synthinkchemicals.com/product/mometasone-furoate-ep-impurity-f/
https://www.allmpus.com/mometasone-ep-impurity-f
https://www.allmpus.com/mometasone-ep-impurity-f
https://www.allmpus.com/mometasone-ep-impurity-f
https://www.benchchem.com/product/b13385922/docs?utm_src=pdf-body#understanding-the-compound-mometasone-furoate-ep-impurity-f
https://www.benchchem.com/product/b13385922/docs?utm_src=pdf-body#understanding-the-compound-mometasone-furoate-ep-impurity-f
https://www.epa.gov/household-medication-disposal/how-pharmaceuticals-enter-environment
https://www.epa.gov/household-medication-disposal/how-pharmaceuticals-enter-environment
https://www.republicservices.com/blog/understanding-epas-2019-final-pharmaceutical-rule
https://mcfenvironmental.com/waste-management-requirements-pharmaceutical/
https://evreka.co/blog/pharmaceutical-waste-management-specialized-digital-solutions-for-healthcare/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13385922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyCheE)keAI\‘/?iESISy& Itjrilcineg
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Disposal Workflow: A Step-by-Step Protocol

This protocol outlines the essential steps for the safe handling and disposal of Mometasone
Furoate EP Impurity F from the point of generation to its final destruction.

Step 1: Immediate Handling and Segregation at the
Source

The moment Impurity F is declared as waste (e.g., residual material, expired standard,
contaminated consumables), it must be managed as hazardous pharmaceutical waste.

e Personal Protective Equipment (PPE): Always handle the material wearing appropriate PPE,
including chemical-resistant gloves (consider double-gloving), safety goggles, and a

laboratory coat.[9][10]

e Waste Segregation: Do not mix Mometasone Furoate EP Impurity F with non-hazardous
waste. It must be collected in a dedicated, clearly labeled hazardous waste container.[11]

o Solid Waste: Collect pure solid impurity, contaminated weighing boats, and contaminated
PPE (gloves, wipes) in a sealable, robust plastic container.

o Liquid Waste: If dissolved in a solvent (e.g., Methanol, DMSO), collect it in a separate,
compatible hazardous waste container for halogenated or non-halogenated solvent waste,

as appropriate. Do not pour it down the drain.[5]

Step 2: Waste Container Labeling and Accumulation

Proper labeling is a critical compliance step that ensures safe handling throughout the disposal
chain.

o Labeling: The waste container must be labeled immediately upon the first addition of waste.
The label should include:

o The words "Hazardous Waste"

o The full chemical name: "Mometasone Furoate EP Impurity F"
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o The CAS Number: "1305334-30-8"
o The associated hazards (e.g., "Potent Compound," "Handle with Caution")

o The accumulation start date.

« Container Management: Keep the waste container sealed at all times, except when adding
waste. Store it in a designated satellite accumulation area within the laboratory, away from
incompatible materials.[12]

Step 3: Final Disposal Pathway

The required method for destroying potent pharmaceutical compounds is high-temperature
incineration. This process ensures the complete breakdown of the active molecule into non-
hazardous components.

e Engage a Licensed Contractor: Your institution must use a licensed hazardous waste
management company for the transportation and final disposal of the material.[4][7] This
contractor will provide the appropriate containers and documentation (e.g., hazardous waste
manifest).

o High-Temperature Incineration: Specify that the waste must be destroyed via high-
temperature incineration, preferably at facilities operating above 1,200°C.[8][13] This is
considered the gold standard for hazardous pharmaceutical waste and is effective for
halogenated compounds like Impurity F.[13]

o Documentation: Ensure all paperwork, including the hazardous waste manifest, is completed
accurately. This document tracks the waste from your facility ("cradle") to its final disposal
("grave"), providing a legal record of compliance.[7]

The following diagram illustrates the decision-making process for the disposal of Mometasone
Furoate EP Impurity F.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://datasheets.scbt.com/sc-211919.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=6557
https://mcfenvironmental.com/waste-management-requirements-pharmaceutical/
https://evreka.co/blog/pharmaceutical-waste-management-specialized-digital-solutions-for-healthcare/
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://iwaste.epa.gov/rpts/eng_guidelinessafedisposal.pdf
https://mcfenvironmental.com/waste-management-requirements-pharmaceutical/
https://www.benchchem.com/product/b13385922/docs?utm_src=pdf-body#understanding-the-compound-mometasone-furoate-ep-impurity-f
https://www.benchchem.com/product/b13385922/docs?utm_src=pdf-body#understanding-the-compound-mometasone-furoate-ep-impurity-f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13385922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Laboratory Operations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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